![molecular formula C22H16N4 B5373745 2-benzyl-7-(1-naphthyl)[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B5373745.png)
2-benzyl-7-(1-naphthyl)[1,2,4]triazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-benzyl-7-(1-naphthyl)[1,2,4]triazolo[1,5-a]pyrimidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the class of triazolopyrimidines and has been synthesized using various methods.
Scientific Research Applications
2-benzyl-7-(1-naphthyl)[1,2,4]triazolo[1,5-a]pyrimidine has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is its application as a potential anticancer agent. Studies have shown that this compound has significant cytotoxic effects on cancer cells and can induce apoptosis. Additionally, this compound has also been studied for its potential use as an anti-inflammatory agent, with promising results.
Mechanism of Action
The mechanism of action of 2-benzyl-7-(1-naphthyl)[1,2,4]triazolo[1,5-a]pyrimidine is not fully understood. However, studies have suggested that this compound may exert its anticancer effects by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. Additionally, this compound may also induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and physiological effects:
Studies have shown that this compound has significant biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-benzyl-7-(1-naphthyl)[1,2,4]triazolo[1,5-a]pyrimidine is its potential as a therapeutic agent for various diseases. Additionally, this compound has also been shown to have significant cytotoxic effects on cancer cells, making it a potential candidate for cancer therapy. However, one of the limitations of this compound is its low solubility, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for the research on 2-benzyl-7-(1-naphthyl)[1,2,4]triazolo[1,5-a]pyrimidine. One of the major areas of interest is its potential as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects. Furthermore, the development of new synthesis methods for this compound could lead to improved yields and increased solubility, making it easier to work with in lab experiments.
Synthesis Methods
The synthesis of 2-benzyl-7-(1-naphthyl)[1,2,4]triazolo[1,5-a]pyrimidine has been achieved using various methods. One of the most commonly used methods involves the reaction of 1-benzyl-1H-1,2,3-triazole-4-carboxaldehyde and 1-naphthylamine in the presence of a catalyst. This reaction leads to the formation of the intermediate product, which is then further reacted with guanidine carbonate to obtain the final product.
properties
IUPAC Name |
2-benzyl-7-naphthalen-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16N4/c1-2-7-16(8-3-1)15-21-24-22-23-14-13-20(26(22)25-21)19-12-6-10-17-9-4-5-11-18(17)19/h1-14H,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKKQCGPHNARYAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN3C(=CC=NC3=N2)C4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.